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Compound of Interest

Compound Name: Methyl 3-amino-6-chloropicolinate

CAS No.: 866807-26-3

Cat. No.: B1428658

Get Quote

Executive Summary: The "3-Amino Shift"
The aminopicolinate class is historically dominated by 4-amino derivatives (e.g., Halauxifen-

methyl, Picloram), which serve as potent synthetic auxins in agriculture. However, Methyl 3-
amino-6-chloropicolinate represents a structural pivot. By shifting the amino group to the 3-

position, the molecule loses varying degrees of auxin-receptor affinity but gains significant

utility as a kinase-privileged scaffold.

This guide compares the bioactivity of 3-amino derivatives against:

4-Amino Agrochemical Standards (Auxin mimicry comparison).

Therapeutic Kinase Inhibitors (Myt1 and JAK inhibition profiles).

Chemical Profile & Reactivity
The core scaffold functions as a bifunctional building block. Its orthogonality allows for

sequential functionalization, critical for Fragment-Based Drug Discovery (FBDD).
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Feature Position Reactivity / Function

Electrophilic Center C-6 (Chlorine)

High Reactivity. Primary site

for Suzuki-Miyaura or Stille

cross-coupling to introduce

aryl/heteroaryl diversity

(Specificity Determinant).

Nucleophilic Center N-3 (Amine)

Moderate Reactivity. Site for

amide coupling, urea

formation, or cyclization. Acts

as a hydrogen bond donor in

kinase hinge binding.

Ester Moiety C-2 (Methyl Ester)

Standard Reactivity. Precursor

for carboxylic acids

(saponification) or amides

(aminolysis).

Structural Divergence: 3-Amino vs. 4-Amino
4-Amino-3-chloro (Agro): Optimizes binding to the TIR1/AFB auxin receptor pocket

(molecular glue).

3-Amino-6-chloro (Pharma): Mimics the adenosine ring of ATP, making it an ideal hinge-

binder for kinases (e.g., Myt1, JAK2).

Bioactivity Analysis: Oncology (Myt1 Kinase
Inhibition)
The most prominent recent application of Methyl 3-amino-6-chloropicolinate derivatives is in

targeting Myt1 (Myelin Transcription Factor 1), a kinase critical for regulating the G2/M

checkpoint, particularly in CCNE1-overexpressing cancers (Synthetic Lethality).

Mechanism of Action (MOA)
In tumors with CCNE1 amplification (e.g., Ovarian, Uterine), cells suffer from high replication

stress. They become dependent on Myt1 to prevent premature mitotic entry. Inhibiting Myt1
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forces these cells into "Mitotic Catastrophe."
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Figure 1: Synthetic lethality pathway of Myt1 inhibitors derived from the 3-aminopicolinate

scaffold.

Comparative Data: Myt1 Inhibitor Potency
Derivatives synthesized via Suzuki coupling at the C-6 position of Methyl 3-amino-6-
chloropicolinate show nanomolar potency.

Compound
Class

Scaffold Origin Target
IC50
(Enzymatic)

Cellular
Activity
(CCNE1+)

Derivative A

(Novel)

Methyl 3-amino-

6-

chloropicolinate

Myt1 < 10 nM High Potency

Adavosertib

(Ref)

Pyrazolopyrimidi

ne
Wee1 (Related) ~5 nM High Toxicity

4-Amino Analog

Methyl 4-amino-

6-

chloropicolinate

Auxin Receptor
> 10 µM

(Inactive)
N/A

Note: Data generalized from Patent WO2023220831A1 and related kinase literature.

Bioactivity Analysis: Agrochemicals (Herbicides)
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While less potent than 4-amino variants, 3-amino derivatives are investigated for niche

herbicidal activity, particularly when coupled with specific pyrazole or aryl groups at C-6.

Auxin Receptor Binding (TIR1)
Standard (Clopyralid/Picloram): The nitrogen position and the 4-amino/3,6-dichloro motif are

essential for the "molecular glue" interaction with TIR1 and Aux/IAA proteins.

3-Amino Derivative: The shift to 3-amino alters the electrostatic potential surface, often

reducing affinity for TIR1. However, this altered selectivity can be exploited to bypass

resistance mechanisms found in weeds resistant to standard auxins.

Experimental Observation:

Weed Control Spectrum: 3-amino derivatives often show reduced broadleaf control

compared to Clopyralid but may exhibit novel activity against specific resistant biotypes or

grass weeds when derivatized with bulky C-6 heterocycles.

Experimental Protocol: Synthesis of Bioactive
Derivatives
Objective: Synthesis of a 6-aryl-3-aminopicolinate derivative (Myt1 Inhibitor Precursor) via

Suzuki-Miyaura Coupling.

Reagents:

Substrate: Methyl 3-amino-6-chloropicolinate (1.0 eq)

Coupling Partner: 4-Pyridylboronic acid (1.2 eq)

Catalyst: Pd(dppf)Cl₂[4][5]·DCM (5 mol%)

Base: Cs₂CO₃ (3.0 eq)

Solvent: 1,4-Dioxane/Water (4:1)

Workflow:
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Preparation: Charge a reaction vial with Methyl 3-amino-6-chloropicolinate (CAS 866807-

26-3), boronic acid, and base.

Inertion: Purge with Nitrogen (N₂) for 5 minutes. Add Pd catalyst under N₂ flow.[5]

Reaction: Add degassed solvent mixture. Seal and heat to 90°C for 4–6 hours.

Monitoring: Monitor via LC-MS (Target Mass: M+1 + Aryl mass - Cl).

Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Self-Validating Check:

Success Indicator: Disappearance of the starting material peak (Cl isotope pattern) and

appearance of the product peak (no Cl pattern) in LC-MS.

Common Pitfall: Protodeboronation of the boronic acid.[6] If yield is low, switch to anhydrous

conditions with K₃PO₄.
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Figure 2: Synthetic workflow for generating bioactive 6-aryl derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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